Methyl 2-bromo-4-chloro-5-fluorobenzoate
Overview
Description
“Methyl 2-bromo-4-chloro-5-fluorobenzoate” is a chemical compound with the molecular formula C8H5BrClFO2 . It is part of a collection of unique chemicals provided for early discovery researchers .
Molecular Structure Analysis
The molecular structure of “Methyl 2-bromo-4-chloro-5-fluorobenzoate” consists of a benzoic acid ester with bromine, chlorine, and fluorine substituents. The InChI code for this compound is 1S/C8H5BrClFO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,1H3 .Chemical Reactions Analysis
There is limited information available on the specific chemical reactions involving “Methyl 2-bromo-4-chloro-5-fluorobenzoate”. More research is needed in this area .Physical And Chemical Properties Analysis
“Methyl 2-bromo-4-chloro-5-fluorobenzoate” has a molecular weight of 267.48 . It is a liquid at room temperature .Scientific Research Applications
Novel Synthesis of 4H-1,4-Benzoxazines
Methyl 2-bromo-4-chloro-5-fluorobenzoate is involved in the synthesis of 4H-1,4-benzoxazines. A reaction involving methyl 2-chloro-5-ethoxycarbonylamino-4-fluorobenzoate and 1-bromo-3,3-dimethyl-2-butanone, in the presence of lithium bis(trimethylsilyl)amide, yielded 4H-1,4-benzoxazine instead of the expected 4-oxazolin-2-one. This highlights the chemical's role in facilitating unexpected reaction pathways and the importance of exploring its potential in organic synthesis (Kudo, Furuta, & Sato, 1996).
Regioselective Ortho-lithiation
The compound plays a role in the regioselective lithiation of fluoroarenes carrying additional halogen substituents, such as chlorine or bromine. This process, achieved with potassium tert-butoxide activated butyllithium or lithium 2,2,6,6-tetramethylpiperidide, underscores its utility in directing lithiation processes, which is crucial for further functionalization in synthetic chemistry (Mongin & Schlosser, 1996).
Environmental and Material Sciences
Reductive Dechlorination and Hydrolytic Dehalogenation
The compound is related to studies on the reductive dechlorination of halogen-substituted benzoates, including bromo- and chloro- derivatives, by microbial action. This research is significant for understanding the biodegradation pathways of halogenated organic compounds in the environment and their potential impact on bioremediation strategies (van den Tweel, Kok, & de Bont, 1987).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
methyl 2-bromo-4-chloro-5-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrClFO2/c1-13-8(12)4-2-7(11)6(10)3-5(4)9/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CAQZLFVZFCVXIR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1Br)Cl)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrClFO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501208759 |
Source
|
| Record name | Benzoic acid, 2-bromo-4-chloro-5-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501208759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
267.48 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-bromo-4-chloro-5-fluorobenzoate | |
CAS RN |
1807003-11-7 |
Source
|
| Record name | Benzoic acid, 2-bromo-4-chloro-5-fluoro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1807003-11-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2-bromo-4-chloro-5-fluoro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501208759 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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